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Compound of Interest

Compound Name:
Methyl 6-aminohexanoate

hydrochloride

Cat. No.: B145788 Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper

handling and disposal of laboratory chemicals is paramount. This guide provides essential

safety and logistical information for the disposal of Methyl 6-aminohexanoate hydrochloride,

ensuring operational integrity and laboratory safety.

Hazard and Safety Profile
Methyl 6-aminohexanoate hydrochloride is a compound that requires careful handling due to

its potential health effects. Understanding its hazard profile is the first step in ensuring safe

disposal.

Hazard Statement GHS Classification

Harmful if swallowed[1][2] Acute toxicity, oral (Category 4)[1]

Causes serious eye irritation[1][3]
Serious eye damage/eye irritation (Category 2A)

[1][3]

Causes skin irritation[3] Skin corrosion/irritation (Category 2)[3]

May cause respiratory irritation[3]
Specific target organ toxicity, single exposure;

Respiratory tract irritation (Category 3)[3]
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Personal Protective Equipment (PPE) and Handling
Prior to handling Methyl 6-aminohexanoate hydrochloride for disposal, it is crucial to be

equipped with the appropriate personal protective equipment.

Recommended PPE:

Eye Protection: Safety glasses or a face shield are necessary to prevent eye contact.[3]

Hand Protection: Chemical-resistant gloves should be worn.[4] Dispose of contaminated

gloves after use in accordance with good laboratory practices.[3]

Respiratory Protection: In situations where dust may be generated, a NIOSH-approved

respirator (such as a type N95) is recommended.[2][4]

Protective Clothing: A lab coat or other protective clothing should be worn to prevent skin

contact.[5]

Safe Handling Practices:

Avoid contact with skin and eyes.[3][6]

Avoid the formation and inhalation of dust and aerosols.[3][6]

Work in a well-ventilated area, preferably under a fume hood.[3]

Wash hands thoroughly after handling.[5]

Step-by-Step Disposal Protocol
The recommended procedure for the disposal of Methyl 6-aminohexanoate hydrochloride,

whether as a surplus reagent or in contaminated materials, involves professional waste

management services.

Experimental Protocol: Chemical Waste Disposal

Segregation and Containment:
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Carefully collect the surplus Methyl 6-aminohexanoate hydrochloride. If it is a solid,

sweep it up without creating dust and place it in a suitable, labeled, and closed container

for disposal.[3]

For contaminated packaging, treat it as you would the unused product.[3] Do not attempt

to clean or reuse the packaging.

Labeling:

Clearly label the waste container with the chemical name: "Methyl 6-aminohexanoate
hydrochloride" and appropriate hazard symbols.

Storage:

Store the sealed waste container in a designated, secure area away from incompatible

materials. The storage area should be cool, dry, and well-ventilated.[6]

Professional Disposal:

It is imperative to contact a licensed professional waste disposal company to handle the

final disposal of this material.[3]

Provide the disposal company with a copy of the Safety Data Sheet (SDS) to ensure they

have all the necessary information for safe handling and disposal.

Do not discharge the chemical into drains or the environment.[3]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of Methyl 6-
aminohexanoate hydrochloride.
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Caption: Workflow for the safe disposal of Methyl 6-aminohexanoate hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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